Cas no 1805529-05-8 (5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride)

5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key structural features—a bromo substituent, cyano group, and methyl group—enhance its reactivity and selectivity in nucleophilic substitution and coupling reactions. The benzenesulfonyl chloride moiety facilitates the introduction of sulfonamide or sulfonate functionalities, making it valuable in pharmaceutical and agrochemical applications. The electron-withdrawing cyano and bromo groups further modulate its electrophilicity, enabling precise functionalization. This compound is particularly useful in constructing complex heterocycles or as a precursor for sulfonamide-based bioactive molecules. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride structure

1805529-05-8 structure

Product Name:5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride

CAS No:1805529-05-8

MF:C₈H₅BrClNO₂S

MW:294.552798986435

CID:5008590

Update Time:2025-06-13

5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride
- Inchi： 1S/C8H5BrClNO2S/c1-5-6(4-11)2-7(9)3-8(5)14(10,12)13/h2-3H,1H3
- InChI Key： YPZIAMPTLWBQOY-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(C)=C(C=1)S(=O)(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 355
XLogP3: 2.7
Topological Polar Surface Area: 66.3

5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010004732-250mg	5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride	1805529-05-8	97%	250mg	504.00 USD	2021-07-06
Alichem	A010004732-500mg	5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride	1805529-05-8	97%	500mg	815.00 USD	2021-07-06
Alichem	A010004732-1g	5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride	1805529-05-8	97%	1g	1,445.30 USD	2021-07-06

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Additional information on 5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride

Comprehensive Overview of 5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1805529-05-8)

5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1805529-05-8) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its bromine and cyano functional groups, serves as a versatile intermediate for constructing complex molecules. Its unique structure enables applications in cross-coupling reactions, heterocycle synthesis, and bioconjugation, aligning with current trends in drug discovery and material science.

In recent years, the demand for high-purity sulfonyl chlorides like 5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers frequently search for "sulfonyl chloride reactivity" or "bromo-cyano aromatic compounds" to explore their potential in catalysis and biomarker labeling. The compound’s electron-withdrawing groups enhance its utility in nucleophilic substitution reactions, a topic gaining traction in green chemistry discussions.

The synthesis of 5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride involves meticulous control of reaction conditions to ensure regioselectivity and yield optimization. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a common concern among users searching for "CAS 1805529-05-8 analysis methods." Its stability under inert atmospheres and compatibility with amide bond formation protocols make it a staple in peptide chemistry workflows.

From an industrial perspective, this compound aligns with the growing interest in custom synthesis and scalable intermediates. Queries like "bulk sulfonyl chloride suppliers" or "benzenesulfonyl chloride derivatives" reflect market needs. Environmental considerations also drive innovations in its production, with researchers exploring solvent-free reactions and catalytic recycling methods to reduce waste.

In summary, 5-Bromo-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1805529-05-8) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its relevance to high-throughput screening and molecular design ensures its continued prominence in scientific literature and industrial applications.